Cas no 385438-90-4 ((9H-fluoren-9-yl)methyl (R)-(1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-3-phenyl-1-thioxopropan-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl (R)-(1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-3-phenyl-1-thioxopropan-2-yl)carbamate
• CAS No: 385438-90-4
• MF: C₃₀H₂₃N₅O₄S
• MW: 549.60
• CID: 6959697
• PubChem ID: 11082178
• Update Time: 2025-06-25

(9H-fluoren-9-yl)methyl (R)-(1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-3-phenyl-1-thioxopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl (R)-(1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-3-phenyl-1-thioxopropan-2-yl)carbamate

• Inchi： 1S/C30H23N5O4S/c36-30(39-18-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25)31-27(16-19-8-2-1-3-9-19)29(40)34-28-17-20(35(37)38)14-15-26(28)32-33-34/h1-15,17,25,27H,16,18H2,(H,31,36)/t27-/m1/s1
• InChI Key： LSAKWVRGAQGDBZ-HHHXNRCGSA-N
• SMILES： S=C([C@@H](CC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 549.14707541Da
• Monoisotopic Mass: 549.14707541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 147Ų